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Cat. No.: B1304069 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3'-Fluorobiphenyl-3-ylamine is a fluorinated aromatic amine that serves as a key building

block in organic synthesis. Its structural motif is of interest in medicinal chemistry and materials

science, where the introduction of fluorine can significantly modulate a molecule's

physicochemical and biological properties, including metabolic stability, lipophilicity, and binding

affinity. This technical guide provides a comprehensive overview of the core physicochemical

properties of 3'-Fluorobiphenyl-3-ylamine, outlines detailed experimental protocols for their

determination, and presents logical workflows for these procedures.

Core Physicochemical Properties
A summary of the known and predicted physicochemical properties of 3'-Fluorobiphenyl-3-
ylamine is presented below. It is important to note that while some properties have been

experimentally determined, others are based on predictive models due to a lack of available

empirical data.

Table 1: Summary of Physicochemical Data for 3'-Fluorobiphenyl-3-ylamine
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Property Value Source

IUPAC Name
3'-Fluoro-[1,1'-biphenyl]-3-

amine

CAS Number 400751-05-5

Molecular Formula C₁₂H₁₀FN [1]

Molecular Weight 187.21 g/mol [1]

Boiling Point 342.8 °C at 760 mmHg

Predicted: 338.6 ± 25.0 °C [1]

Density 1.161 g/cm³

Predicted: 1.161 ± 0.06 g/cm³ [1]

Flash Point 176.6 °C

Melting Point No data available

Solubility No data available

pKa No data available

logP No data available

Experimental Protocols
Due to the limited availability of experimental data for 3'-Fluorobiphenyl-3-ylamine, this

section provides detailed, generalized methodologies for the determination of key

physicochemical properties applicable to this and similar organic compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid is a sensitive indicator of its purity. For a pure crystalline solid, the

melting point is a sharp, well-defined temperature, whereas impurities will typically broaden and

depress the melting point range.

Methodology:
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Sample Preparation: A small quantity of finely powdered, dry 3'-Fluorobiphenyl-3-ylamine
is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[2]

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele

tube containing mineral oil) or a calibrated melting point apparatus.[2]

Heating: The heating bath is heated gradually, with the temperature rise controlled to

approximately 1-2 °C per minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded. The

melting point is reported as the range T₁ - T₂.[3]

Sample Preparation Measurement

Dry Sample Pack Capillary Tube Insert into ApparatusPacked Sample Heat Slowly Observe Melting Record T1 and T2 ResultMelting Range
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Workflow for Melting Point Determination.

Solubility Determination
Solubility is a fundamental property that influences a compound's suitability for various

applications, including formulation and biological testing.

Methodology:

Solvent Selection: A range of standard solvents of varying polarities should be selected (e.g.,

water, ethanol, acetone, dichloromethane, hexane).

Sample Preparation: A known mass of 3'-Fluorobiphenyl-3-ylamine (e.g., 1-5 mg) is placed

into a small vial.
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Solvent Addition: A measured volume of the selected solvent (e.g., 0.1 mL) is added to the

vial.

Observation and Agitation: The mixture is agitated vigorously (e.g., using a vortex mixer) for

a set period (e.g., 1-2 minutes) at a controlled temperature. The sample is visually inspected

for complete dissolution.

Incremental Solvent Addition: If the compound does not dissolve, the solvent is added in

incremental volumes, with agitation after each addition, until dissolution is observed or a

maximum volume is reached.

Quantification: Solubility can be expressed qualitatively (e.g., soluble, sparingly soluble,

insoluble) or quantitatively (e.g., in mg/mL or mol/L).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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